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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core physicochemical data for N-tert-Butoxycarbonyl-4-bromo-L-

phenylalanine, commonly abbreviated as Boc-Phe(4-Br)-OH. This compound is a crucial

building block in peptide synthesis and drug discovery, valued for its role in creating modified

peptides with enhanced biological activity or stability. The presence of the bromine atom on the

phenyl ring offers a site for further chemical modification, making it a versatile reagent in

medicinal chemistry.

Physicochemical Data
The fundamental molecular properties of Boc-Phe(4-Br)-OH are summarized below. This data

is essential for accurate experimental design, stoichiometric calculations, and analytical

characterization.

Parameter Value Citations

Molecular Formula C₁₄H₁₈BrNO₄ [1][2][3]

Molecular Weight 344.20 g/mol [1][2]

Synonyms
Boc-4-bromo-L-phenylalanine,

Boc-L-Phe(4-Br)-OH
[1][3]

CAS Number 62129-39-9 [1][2][3][4]
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Experimental Protocols
While this guide focuses on the intrinsic properties of the molecule, any experimental use, such

as incorporation into a peptide sequence, would typically follow standard solid-phase peptide

synthesis (SPPS) protocols. The tert-butoxycarbonyl (Boc) protecting group is acid-labile and is

removed using an acid such as trifluoroacetic acid (TFA) to allow for the formation of a peptide

bond with the next amino acid in the sequence.

Conceptual Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers.

Boc-Phe(4-Br)-OH

Molecular Formula
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Click to download full resolution via product page

Caption: Conceptual flow from chemical name to its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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